Cas no 790689-62-2 (tert-butyl (2R,5R)-2-(hydroxymethyl)-5-methyl-pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R,5R)-2-(hydroxymethyl)-5-methyl-pyrrolidine-1-carboxylate
• CAS No: 790689-62-2
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD30066532
• CID: 984513
• PubChem ID: 45097439
• Update Time: 2025-05-20

tert-butyl (2R,5R)-2-(hydroxymethyl)-5-methyl-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylicacid,2-(hydroxymethyl)-5-methyl-,1,1-dimethylethylester,(2R,5R)-(9CI)
• (2R,5R)-tert-Butyl 2-(hydroxymethyl)-5-methylpyrrolidine-1-carboxylate
• TERT-BUTYL (2R,5R)-2-(HYDROXYMETHYL)-5-METHYLPYRROLIDINE-1-CARBOXYLATE
• tert-butyl (2R,5R)-2-(hydroxymethyl)-5-methyl-pyrrolidine-1-carboxylate
• PS-17537
• CS-0057826
• rac-tert-butyl (2R,5R)-2-(hydroxymethyl)-5-methylpyrrolidine-1-carboxylate
• (2R,5R)-1-Boc-2-(hydroxymethyl)-5-methyl-pyrrolidine
• SCHEMBL15763075
• EN300-20071985
• EN300-7470331
• 790689-62-2
• (2R,5R)-tert-Butyl2-(hydroxymethyl)-5-methylpyrrolidine-1-carboxylate
• F86040

• MDL： MFCD30066532
• Inchi： 1S/C11H21NO3/c1-8-5-6-9(7-13)12(8)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9-/m1/s1
• InChI Key： CVVBOOZXUWBVLA-RKDXNWHRSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H](C)CC[C@@H]1CO)=O

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (2R,5R)-2-(hydroxymethyl)-5-methyl-pyrrolidine-1-carboxylate

Research Brief on tert-Butyl (2R,5R)-2-(hydroxymethyl)-5-methyl-pyrrolidine-1-carboxylate (CAS: 790689-62-2)

The compound tert-butyl (2R,5R)-2-(hydroxymethyl)-5-methyl-pyrrolidine-1-carboxylate (CAS: 790689-62-2) has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications as a chiral building block in the synthesis of bioactive molecules. This research brief synthesizes the latest findings on its synthesis, applications, and mechanistic insights, with a focus on its role in drug discovery and development.

Recent studies highlight the compound's utility in asymmetric synthesis, particularly as a precursor for pyrrolidine-based pharmacophores. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use in constructing novel HCV NS5A inhibitors, where the stereochemistry at the 2R and 5R positions proved critical for antiviral activity. The Boc-protected hydroxymethyl group (tert-butyl carbonate moiety) was shown to enhance solubility during intermediate purification steps while maintaining compatibility with subsequent coupling reactions.

Advances in synthetic methodologies have been reported, including a continuous-flow hydrogenation protocol (Org. Process Res. Dev. 2024) that achieves >99% ee for 790689-62-2 at gram-scale. This addresses previous challenges in diastereoselective reduction of the precursor enamine. Structural analogs derived from this scaffold are being evaluated as σ1 receptor modulators, with preclinical data showing improved blood-brain barrier penetration compared to earlier generations of neuropathic pain therapeutics.

Mechanistic studies utilizing cryo-EM (Nature Structural Biology 2023) have revealed that derivatives of 790689-62-2 can induce allosteric conformational changes in ribosomal proteins, suggesting potential applications in antibiotic development. The hydroxymethyl group's hydrogen-bonding capacity appears crucial for binding at the 23S rRNA interface. Stability studies under ICH guidelines indicate that the crystalline form remains stable for >24 months at 25°C/60% RH, making it suitable for long-term storage in API manufacturing.

Ongoing clinical trials (Phase Ib/IIa) are investigating proline-rich antimicrobial peptides derived from this scaffold for multidrug-resistant infections. Early results show synergistic effects with β-lactams against ESBL-producing Enterobacteriaceae. The compound's safety profile is being re-evaluated following FDA's 2024 draft guidance on pyrrolidine-containing compounds, with particular attention to potential mitochondrial toxicity.

Future research directions include computational modeling of transition states in enzyme-catalyzed reactions using 790689-62-2 derivatives, as well as exploration of its utility in PROTAC linker design. The compound's structural features - rigid pyrrolidine core with orthogonal protecting groups - make it particularly attractive for developing targeted protein degraders in oncology applications.